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Compound of Interest

Compound Name: Dodecanedioic Acid-13C12

Cat. No.: B565743

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for
Dodecanedioic Acid-13C12, a stable isotope-labeled compound crucial for various research
and development applications. While the isotopic labeling with Carbon-13 does not significantly
alter the chemical hazards compared to its unlabeled counterpart, adherence to rigorous safety
procedures is paramount to ensure the well-being of laboratory personnel and the integrity of
experimental outcomes. This document synthesizes available safety data, outlines proper
handling and storage procedures, and provides emergency response guidance.

Hazard Identification and Classification

Dodecanedioic Acid-13C12 is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. Based on the data for its non-labeled
analogue, the compound presents the following hazards:

o Eye Irritation: Causes serious eye irritation (H319).[1][2][3][4][5]
e Skin Irritation: Causes skin irritation (H315).[5][6][7]
o Respiratory Irritation: May cause respiratory tract irritation (H335).[6][7][8]

o Combustibility: The substance is a combustible solid.[8] Finely dispersed particles can form
explosive mixtures with air.[8]
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The signal word for this chemical is Warning.[3][4][6][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of Dodecanedioic Acid-13C12 is

essential for its safe handling and storage.

Property Value Reference
Chemical Formula HO213C(:3CH2)10:*CO2H [8][9]
Molecular Weight 242.21 g/mol 61718191
Appearance White solid/crystalline powder [1][8]

Insoluble in water. Miscible

Solubility with alcohol and ether. 18]
Melting Point 127 - 129°C [1]
Flash Point Not applicable [61[7181[9]
Autoignition Temperature 390°C /734 °F 9]

Toxicological Data

Toxicological data for Dodecanedioic Acid-13C12 is limited. The following data for the non-

labeled dodecanedioic acid provides a strong indication of its toxicological profile.

Metric Value Species Route Reference
Acute Oral LD50 > 3,000 mg/kg Rat Oral [1]8]
Acute Dermal .
> 6,000 mg/kg Rabbit Dermal [1]
LD50
Repeated Dose
1,800 mg/kg Rat Oral (13 Weeks) [4]

NOAEL

The material is not classified as harmful by ingestion based on available evidence.[8] Long-

term exposure to high concentrations of dust may lead to respiratory issues.[8]
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Experimental Protocols: Safe Handling Workflow

Adherence to a standardized workflow is critical when handling Dodecanedioic Acid-13C12.
The following diagram illustrates the key stages from receipt to disposal.
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Safe Handling Workflow for Dodecanedioic Acid-13C12

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b565743?utm_src=pdf-body-img
https://www.benchchem.com/product/b565743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
o Eye Protection: Chemical safety goggles are required.[2][8]
e Hand Protection: Wear suitable protective gloves.[6][7][8]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or equivalent respirator should be used.[6][7][8]

» Skin and Body Protection: A lab coat and appropriate footwear should be worn. Ensure that
skin is not exposed.

Storage and Incompatibility

Proper storage is crucial to maintain the stability and integrity of Dodecanedioic Acid-13C12
and to prevent hazardous reactions.

» Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[1][2]

e Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and strong
reducing agents.[3][9]

Accidental Release Measures
In the event of a spill, follow these procedures:
e Minor Spills:

o Clean up spills immediately.

o Avoid breathing dust.[8]

o Wear appropriate PPE.

o Carefully sweep up the solid material and place it in a suitable, labeled container for
disposal.
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e Major Spills:

o Evacuate the area and alert emergency responders.[8]

o Prevent the generation of dust clouds.

o Ventilate the area if it is safe to do so.

First Aid Measures

Immediate and appropriate first aid can significantly mitigate the effects of exposure.

Exposure Route

First Aid Procedure

Reference

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[11i2]8]e]

Skin Contact

Immediately remove all
contaminated clothing. Flush
skin with plenty of water for at
least 15 minutes. If irritation
persists, seek medical

attention.

[11i2]81el

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek

medical attention.

[1]i2]81e]

Ingestion

Do not induce vomiting. Wash
out mouth with water. Never
give anything by mouth to an
unconscious person. Seek

medical attention.

[1181el
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Firefighting Measures

Dodecanedioic Acid-13C12 is a combustible solid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][8][9]

o Specific Hazards: Dust clouds may form an explosive mixture with air.[8] Hazardous
combustion products include carbon monoxide and carbon dioxide.[1][8][9]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][8][9]

Disposal Considerations

Dispose of Dodecanedioic Acid-13C12 and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways.[3][10]

Logical Risk Assessment Process

A systematic risk assessment should be conducted before commencing any work with
Dodecanedioic Acid-13C12.
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Risk Identification
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Risk Assessment Process for Dodecanedioic Acid-13C12

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle Dodecanedioic Acid-13C12, minimizing risks
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and fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. columbuschemical.com [columbuschemical.com]

. fishersci.fr [fishersci.fr]

. Page loading... [wap.guidechem.com]

. valsynthese.ch [valsynthese.ch]

. tcichemicals.com [tcichemicals.com]

. 1,12-Dodecanedioic acid-13C12 13C 99atom 1173019-20-9 [sigmaaldrich.com]
. T4 —#&-13C12 99 atom % 13C | Sigma-Aldrich [sigmaaldrich.com]

. datasheets.scbt.com [datasheets.scbt.com]

°
(] [00] ~ » ol EEN w N =

. fishersci.com [fishersci.com]
e 10. jcia-bigdr.jp [jcia-bigdr.jp]

 To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to the Safe
Handling of Dodecanedioic Acid-13C12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565743#dodecanedioic-acid-13c12-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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